N-(4-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H24N2O4S/c1-26-18-12-10-16(11-13-18)21-20(23)15-17-7-5-6-14-22(17)27(24,25)19-8-3-2-4-9-19/h2-4,8-13,17H,5-7,14-15H2,1H3,(H,21,23)
• InChI Key: QVXUHTGMTBGITK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-(4-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as MPSA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. It serves as a fundamental building block for constructing various drugs due to its prevalence in pharmaceuticals and alkaloids. .

Synthesis of Piperidine Derivatives

Intra- and Intermolecular Reactions: Recent studies have explored various synthetic routes to obtain piperidine derivatives:

• .

Pharmaceutical Applications

Synthetic Piperidines:

• Antitubercular Agents : Novel substituted N-(pyridin-3-yl)benzamide derivatives have been designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis. .

Natural Piperidines:

Biological Evaluation

Researchers continue to evaluate the biological activity of piperidine-containing compounds. Their pharmacological profiles, toxicity, and mechanisms of action are critical areas of study.